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Compound of Interest

Compound Name: 2-Cyano-4-phenylpyridine

Cat. No.: B103480

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a perpetual
endeavor in medicinal chemistry. Among the myriad of heterocyclic scaffolds, cyanopyridine
derivatives have emerged as a particularly promising class of compounds, demonstrating a
remarkable breadth of biological activities. Their inherent structural versatility allows for facile
modification, enabling the fine-tuning of their pharmacological profiles. This technical guide
provides a comprehensive overview of the current understanding of the biological activities of
novel cyanopyridine derivatives, with a focus on their anticancer, antimicrobial, and anti-
inflammatory properties. Detailed experimental protocols and insights into their mechanisms of
action are provided to facilitate further research and development in this exciting field.

Anticancer Activity: Targeting Key Signaling
Pathways

Cyanopyridine derivatives have demonstrated significant potential as anticancer agents,
exhibiting cytotoxicity against a range of cancer cell lines. Their mechanism of action often
involves the inhibition of critical signaling pathways that are dysregulated in cancer, leading to
an arrest of the cell cycle and induction of apoptosis.
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Data Summary: In Vitro Anticancer Activity of Selected
Cyanopyridine Derivatives
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Compound/Derivati

Cancer Cell Line IC50 (uM) Reference
ve
2-amino-3-
cyanopyridine HCT-116 Low UM range [1]
derivative
2-amino-3-
o HCT-116 10.50 [1]
cyanopyridine 3n
2-amino-3-
o Hela 14.27 [1]
cyanopyridine 3n
2-amino-3-
o A375 461 [1]
cyanopyridine 3n
Cyanopyridinone 5a MCF-7 1.77 [2][3]
Cyanopyridinone 5e MCF-7 1.39 [2][3]
Cyanopyridinone 5a HepG2 2.71 [2][3]
Pyridopyrimidine 6b HepG2 2.68 [2][3]
Cyanopyridine 7h MCF-7 1.89 [4]
Cyanopyridine 8f MCF-7 1.69 [4]
Cyanopyridine
ynopy PC-3 : 5]
derivative 2b
Cyanopyridine
y. |on PC-3 - [5]
derivative 3b
Cyanopyridine
yonoRy PC-3 : 5]
derivative 4b
Cyanopyridine
y. Py PC-3 - [5]
derivative 5b
Cyanopyridine
yanopy DU-145 - [5]

derivative 2b
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Cyanopyridine

o DU-145 [5]
derivative 3b
Cyanopyridine
y. I_Oy DU-145 [5]
derivative 4b
Cyanopyridine
y- I_Oy DU-145 [5]
derivative 5b
3-Cyanopyridine
o MCFE-7 0.02 pg/mL [2][3]
derivative Il
3-Cyanopyridine
oo NCI-H460 0.01 pg/mL [2][3]
derivative Il
3-Cyanopyridine
SF-268 0.02 pg/mL [2][3]

derivative Il

Key Signaling Pathways Targeted by Cyanopyridine

Derivatives

1. STAT3 Signaling Pathway:

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is

often constitutively activated in many cancers, promoting cell proliferation, survival, and

angiogenesis. Several aminocyanopyridine derivatives have been shown to inhibit the STAT3

signaling pathway.[1][6] They effectively block the phosphorylation of STAT3, which is a critical

step for its activation and subsequent translocation to the nucleus to regulate gene expression.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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